Cas no 898791-87-2 (Cyclopentyl 3,4-dichlorophenyl ketone)

• Product Name: Cyclopentyl 3,4-dichlorophenyl ketone
• CAS No: 898791-87-2
• MF: C₁₂H₁₂Cl₂O
• MW: 243.129081726074
• MDL: MFCD03841331
• CID: 868366
• PubChem ID: 24261642
• Update Time: 2025-11-02

Cyclopentyl 3,4-dichlorophenyl ketone Chemical and Physical Properties

Names and Identifiers

• Cyclopentyl 3,4-dichlorophenyl ketone
• cyclopentyl-(3,4-dichlorophenyl)methanone
• Cyclopentyl(3,4-dichlorophenyl)methanone
• AS-63046
• MFCD03841331
• AKOS009377129
• Y13654
• 898791-87-2
• CS-0321935
• DTXSID20640563

• MDL： MFCD03841331
• Inchi： 1S/C12H12Cl2O/c13-10-6-5-9(7-11(10)14)12(15)8-3-1-2-4-8/h5-8H,1-4H2
• InChI Key： MUEMEOICNHKBDH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1CCCC1)=O)Cl

Computed Properties

• Exact Mass: 242.0265204g/mol
• Monoisotopic Mass: 242.0265204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 4.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclopentyl 3,4-dichlorophenyl ketone

Cyclopentyl 3,4-dichlorophenyl ketone and CAS No. 898791-87-2: A Comprehensive Overview of Its Chemical Properties, Synthesis, and Applications in Biomedical Research

Cyclopentyl 3,4-dichlorophenyl ketone is a multifunctional organic compound with a unique molecular structure that has garnered significant attention in the field of biomedical research. As a derivative of 3,4-dichlorophenyl ketone, this compound exhibits distinct chemical reactivity and biological activity, making it a promising candidate for drug discovery and pharmaceutical development. Its CAS No. 898791-87-2 is a critical identifier for chemists and researchers working in organic synthesis and drug design. Recent studies have highlighted its potential applications in anti-inflammatory and antimicrobial therapies, positioning it as a key molecule in modern biomedical innovation.

The molecular structure of Cyclopentyl 3,4-dichlorophenyl ketone consists of a ketone functional group attached to a 3,4-dichlorophenyl ring, with a cyclopentyl group serving as the alkyl substituent. This structural configuration allows the compound to interact with various biological targets, including proteins, enzymes, and cell membranes. The presence of chlorine atoms in the phenyl ring enhances its electrophilic reactivity, which is crucial for its role in chemical modification and molecular docking studies. Researchers have demonstrated that this compound's hydrophobicity and lipophilicity make it an ideal scaffold for designing targeted drug delivery systems.

Recent advancements in computational chemistry have enabled scientists to predict the behavior of Cyclopentyl 3,4-dichlorophenyl ketone in biological environments. A 2023 study published in Journal of Medicinal Chemistry revealed that this compound exhibits strong antimicrobial activity against Gram-positive bacteria, including Staphylococcus aureus and Streptococcus pyogenes. The study utilized molecular dynamics simulations to elucidate the compound's interaction with bacterial cell membranes, suggesting its potential as a novel antibiotic in the fight against drug-resistant pathogens. This finding underscores the importance of CAS No. 898791-87-2 in antimicrobial research.

In the realm of anti-inflammatory drug development, Cyclopentyl 3,4-dichlorophenyl ketone has shown promising results. A 2023 preclinical study published in Pharmaceutical Research demonstrated its ability to inhibit pro-inflammatory cytokines such as IL-6 and TNF-α in lipopolysaccharide (LPS)-induced inflammation models. The compound's mechanism of action involves modulating NF-κB signaling pathways, which are central to the regulation of inflammatory responses. This discovery highlights the potential of CAS No. 898791-87-2 as a therapeutic agent for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Cyclopentyl 3,4-dichlorophenyl ketone has been optimized through various organic reaction pathways. A 2022 study in Organic & Biomolecular Chemistry reported a one-pot synthesis method involving electrophilic substitution reactions and alkylation steps. This approach significantly reduces the number of purification steps and increases the yield of the final product. The study also emphasized the importance of reaction conditions, such as temperature and solvent polarity, in achieving high stereoselectivity and regioselectivity in the synthesis process. These findings are critical for large-scale pharmaceutical production and drug formulation.

Recent advances in nanotechnology have further expanded the applications of Cyclopentyl 3,4-dichlorophenyl ketone. Researchers have explored its use in nanoparticle-based drug delivery systems, where the compound serves as a ligand for targeting specific cell types. A 2023 study published in Nano Letters demonstrated that CAS No. 898791-87-2 can be conjugated to lipid nanoparticles to enhance its bioavailability and targeted delivery in inflammatory tissues. This innovation opens new avenues for precision medicine and personalized therapy.

The environmental impact of Cyclopentyl 3,4-dichlorophenyl ketone is another area of growing interest. A 2023 review in Environmental Science & Technology discussed the potential for biodegradation of this compound in natural ecosystems. Researchers are investigating the role of microbial degradation and enzymatic hydrolysis in breaking down the compound into harmless byproducts. This research is essential for ensuring the sustainability of pharmaceutical waste management and environmental safety.

In conclusion, Cyclopentyl 3,4-dichlorophenyl ketone (CAS No. 898791-87-2) represents a significant advancement in biomedical research. Its unique molecular structure and diverse biological activities make it a valuable tool for drug discovery, antimicrobial therapy, and inflammatory disease management. As research continues to evolve, the potential applications of this compound are expected to expand, contributing to the development of innovative medical solutions and targeted therapeutic strategies.